BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Vinylaniline:
Structure, Properties, and Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Vinylaniline

Cat. No.: B072439

Introduction

4-Vinylaniline, also known as 4-aminostyrene, is a bifunctional organic compound of
significant interest in the fields of polymer chemistry, materials science, and drug development.
[1] Its unique structure, featuring a reactive vinyl group and a nucleophilic aniline moiety, allows
it to serve as a versatile monomer and a building block for a wide array of functional materials.
[2] This technical guide provides a comprehensive overview of the chemical structure,
properties, synthesis, and applications of 4-vinylaniline, with a particular focus on its relevance
to researchers and professionals in drug development.

Chemical Structure and Properties

4-Vinylaniline is an aromatic amine with a vinyl substituent at the para position of the benzene
ring. The presence of the electron-donating amino group activates the aromatic ring, while the
vinyl group provides a site for polymerization.[2]

Table 1: General and Physicochemical Properties of 4-Vinylaniline
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Property Value Reference(s)
IUPAC Name 4-ethenylaniline [3]
Synonyms 4-Aminostyrene, p-vinylaniline [3][4]
CAS Number 1520-21-4 [3]
Molecular Formula CsHoN [4]
Molecular Weight 119.16 g/mol [3]
Appearance YeIIo.w to r?d liquid or low 5]
melting solid
Melting Point 21-24 °C [6]
Boiling Point 213-214 °C
Density 1.017 g/mL at 25 °C
Refractive Index (n2°/D) 1.626
Solubility Soluble in benzene, acetone, 5]
and methanol
Table 2: Spectroscopic Data for 4-Vinylaniline
Spectrum Type Data Reference(s)

H NMR (400 MHz, CDClIs)

8 7.28 — 7.19 (m, 2H), 6.67 —
6.60 (M, 3H), 5.56 (d, J = 17.7
Hz, 1H), 5.05 (d, J = 10.9 Hz,
1H), 3.69 (s, 2H)

[7]

13C NMR (101 MHz, CDCIs)

0 146.14, 136.48, 128.28,
127.30, 114.95, 109.96

[7]

Infrared (IR)

Spectrum available in NIST
WebBook

[4]18]

Mass Spectrometry (MS)

Spectrum available in NIST
WebBook

[4]
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Experimental Protocols: Synthesis of 4-Vinylaniline

Several synthetic routes to 4-vinylaniline have been established, each with its own
advantages and limitations. The choice of method often depends on the availability of starting
materials, desired scale, and required purity.

Method 1: Chemoselective Reduction of 4-Nitrostyrene

This is a common and efficient method that involves the selective reduction of the nitro group in
4-nitrostyrene to an amine, while preserving the vinyl group.[2] Various catalytic systems can
be employed for this transformation.[9]

Experimental Protocol:

o Catalyst Preparation (Example: CD/Cu/CusP): A copper-based nanocatalyst can be prepared
as described in the literature for the photocatalytic hydrogenation of 4-nitrostyrene.[9]

e Reaction Setup: In a suitable reaction vessel, dissolve 4-nitrostyrene (1 equivalent) in an
appropriate solvent.

» Addition of Catalyst and Hydrogen Source: Add the prepared catalyst and a hydrogen
source, such as ammonia borane.[9]

e Reaction Conditions: The reaction is typically carried out at ambient temperature under solar
or visible light irradiation.[9]

» Monitoring and Work-up: Monitor the reaction progress using thin-layer chromatography
(TLC) or gas chromatography (GC). Upon completion, the catalyst is filtered off, and the
solvent is removed under reduced pressure.

 Purification: The crude product is then purified by column chromatography on silica gel to
yield pure 4-vinylaniline.
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Caption: Workflow for the synthesis of 4-vinylaniline via reduction of 4-nitrostyrene.

Method 2: Palladium-Catalyzed Heck Coupling

The Heck reaction provides a powerful method for carbon-carbon bond formation and can be
used to synthesize 4-vinylaniline from 4-iodoaniline and ethylene gas.[]

Experimental Protocol:

o Reagents and Catalyst: To a pressure-rated reaction vessel, add 4-iodoaniline (1 equivalent),
a palladium catalyst such as tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4], a suitable
base (e.qg., triethylamine), and a solvent like dimethylformamide (DMF).[2][10]

o Reaction Setup: Seal the vessel and purge with an inert gas, such as argon or nitrogen.
« Introduction of Ethylene: Pressurize the vessel with ethylene gas (typically 1-2 atm).[2]

» Reaction Conditions: Heat the reaction mixture to 80-100 °C and maintain with stirring for 12-
24 hours.[2]
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» Monitoring and Work-up: After cooling to room temperature, vent the excess ethylene. Filter
the reaction mixture to remove the catalyst. The filtrate is then subjected to an aqueous

work-up.

 Purification: The crude product is extracted with an organic solvent, dried, and concentrated.
Purification is achieved through column chromatography or distillation under reduced

pressure.
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Caption: Workflow for the synthesis of 4-vinylaniline via Heck coupling.

Applications in Drug Development and Materials
Science

The dual functionality of 4-vinylaniline makes it a valuable monomer for the synthesis of
functional polymers with applications in the biomedical field.
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e Conductive Polymers for Biosensors: 4-Vinylaniline can be polymerized to form poly(4-
vinylaniline) (PVAN). This polymer can be used to create electrically conductive materials,
for instance, by forming a bilayer with polyaniline (PANI). Such materials are being
investigated for use in flexible electrochemical biosensors, including those for nerve
regenerative medicine.[11]

e Drug Delivery Systems: The aniline group in the polymer backbone can be functionalized,
allowing for the attachment of drugs or targeting moieties. The polymer can be designed to
be stimuli-responsive, releasing its payload in response to changes in the local environment,
such as pH.[2]

» Biocompatible Hydrogels: As a precursor, 4-vinylaniline can be used to prepare conductive
and biocompatible hydrogels which have shown potential in wound healing applications.
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Caption: Polymerization of 4-vinylaniline and its biomedical applications.
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Safety and Handling

4-Vinylaniline is a hazardous substance and should be handled with appropriate safety
precautions. It is harmful if swallowed, in contact with skin, or if inhaled, and can cause skin
and eye irritation. It is also suspected of causing genetic defects and may cause respiratory
irritation. Appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat, should be worn when handling this chemical. Work should be conducted in a
well-ventilated fume hood. For detailed safety information, refer to the Safety Data Sheet
(SDS).

Conclusion

4-Vinylaniline is a key chemical intermediate with a unique combination of reactive functional
groups. Its synthesis can be achieved through various established methods, and its primary
utility lies in its role as a monomer for the creation of advanced functional polymers. For
professionals in drug development and materials science, polymers derived from 4-
vinylaniline offer exciting opportunities for the creation of novel biosensors, targeted drug
delivery systems, and biocompatible materials for tissue engineering and wound healing
applications. As research in these areas continues to advance, the importance of 4-
vinylaniline as a versatile building block is likely to grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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